5-chloro-N-(4,4-difluorocyclohexyl)-2-fluorobenzamide

Specification

• CAS No.: 2034515-72-3
• Molecular Formula: C13H13ClF3NO
• Molecular Weight: 291.69 g/mol
• IUPAC Name: 5-chloro-N-(4,4-difluorocyclohexyl)-2-fluorobenzamide
• Standard InChI: InChI=1S/C13H13ClF3NO/c14-8-1-2-11(15)10(7-8)12(19)18-9-3-5-13(16,17)6-4-9/h1-2,7,9H,3-6H2,(H,18,19)
• Standard InChI Key: OKLCAYCTDHSFRM-UHFFFAOYSA-N
• SMILES: C1CC(CCC1NC(=O)C2=C(C=CC(=C2)Cl)F)(F)F
• Canonical SMILES: C1CC(CCC1NC(=O)C2=C(C=CC(=C2)Cl)F)(F)F

Introduction

5-Chloro-N-(4,4-difluorocyclohexyl)-2-fluorobenzamide is a synthetic organic compound with a unique chemical structure, featuring a chloro group, a difluorocyclohexyl group, and a fluorobenzamide moiety. Its chemical formula is C13H13ClF3NO, and it has a CAS number of 2034515-72-3. This compound is of interest in various scientific fields, particularly in medicinal chemistry and materials science, due to its distinctive physicochemical properties.

Synthesis and Reactivity

The synthesis of 5-chloro-N-(4,4-difluorocyclohexyl)-2-fluorobenzamide typically involves several key steps, including acylation and fluorination reactions. Specific reagents such as thionyl chloride and fluorinating agents are often used to achieve the desired halogen substitutions. Reaction conditions like temperature and solvent choice are crucial for optimizing yields and minimizing side reactions.

Biological Activity and Potential Applications

The biological activity of this compound has been explored in medicinal chemistry, focusing on its potential as a pharmacological agent targeting specific receptors or enzymes. It may exhibit inhibitory or activating effects on certain biological pathways, although detailed mechanisms of action require further investigation. Interaction studies involving this compound are critical for understanding its pharmacological profile and potential therapeutic applications.

Comparison with Similar Compounds

Several compounds share structural similarities with 5-chloro-N-(4,4-difluorocyclohexyl)-2-fluorobenzamide. For example:

Compound Name	Structural Features	Unique Characteristics
2-Chloro-N-cyclopropyl-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide	Cyclopropyl group	Incorporates a dioxaborolan moiety
5-Amino-2-chloro-4-fluoro-N-(N-isopropyl-N-methylsulfamoyl)benzamide	Amino group	Contains sulfamoyl substituent
5-Bromo-N-(3,3-dimethylcyclohexyl)-2-fluorobenzamide	Bromo group	Features a dimethylcyclohexyl group

The presence of the 4,4-difluorocyclohexyl group in 5-chloro-N-(4,4-difluorocyclohexyl)-2-fluorobenzamide significantly influences its reactivity and interaction with biological targets compared to similar compounds.

Research Findings and Future Directions

Research on 5-chloro-N-(4,4-difluorocyclohexyl)-2-fluorobenzamide is ongoing, with a focus on understanding its pharmacological profile and potential therapeutic applications. Comprehensive data on its interactions with biological targets are still being compiled. Future studies may involve quantitative structure-activity relationship analyses to explore how variations in substitution patterns affect biological efficacy.

Characterization techniques such as nuclear magnetic resonance spectroscopy and mass spectrometry are essential for confirming the identity and purity of synthesized compounds. These methods provide critical insights into the compound's structure and properties, which are vital for advancing its applications in medicinal chemistry and materials science.